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An In-Depth Technical Guide to the Physical Properties of trans-4-
Methylcyclohexanecarboxylic Acid

Introduction

trans-4-Methylcyclohexanecarboxylic acid (t-4-MCCA), identified by CAS Number 13064-83-
0, is a saturated cyclic carboxylic acid.[1][2] Its structure, featuring a cyclohexane ring with a
methyl and a carboxylic acid group in a trans configuration, makes it a valuable building block
in organic synthesis.[3][4] This compound serves as a key intermediate in the production of
pharmaceuticals, liquid crystals, and other functional materials.[1][2][4] A thorough
understanding of its physical properties is paramount for researchers, scientists, and drug
development professionals to effectively handle, purify, and utilize this compound in various
applications. This guide provides a comprehensive overview of its core physical characteristics,
detailed experimental protocols for their determination, and the scientific rationale behind these
methodologies.

Molecular Structure and Identification
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The defining feature of t-4-MCCA is the stereochemical arrangement of its substituents. The
‘trans' designation indicates that the methyl group and the carboxylic acid group are on
opposite sides of the cyclohexane ring plane.[2][3] This arrangement results in a more linear
and stable chair conformation compared to its cis-isomer, which influences its crystal packing
and, consequently, its physical properties like melting point and density.

Molecular Formula: CsH1402[1][2]

Molecular Weight: 142.20 g/mol [2][5]

CAS Number: 13064-83-0[1][6]

Appearance: White crystalline solid or powder.[2][7]

Core Physical Properties

The physical properties of t-4-MCCA are summarized below. These values are critical for
designing reaction conditions, purification strategies, and formulation processes.

Property Value Source(s)

_ _ 109-111 °C (lit.) or 108.0-114.0
Melting Point oc [11121171

N ) 245 °C at 760 mmHg; 134-136
Boiling Point [1][2]
°C at 15 mmHg

Density 1.025 g/cm3 [1][8]
pKa 4.89 (at 25 °C) [11[2]
Flash Point 110.7 °C [1]8]
Vapor Pressure 0.008 mmHg at 25°C [1][8]
Refractive Index 1.467 [1]

In-Depth Analysis of Key Properties
Crystalline Structure and Melting Point
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The melting point of a solid is a robust indicator of its purity. For t-4-MCCA, the sharp melting
range of 109-111 °C suggests a high degree of purity and a well-ordered crystalline lattice.[1]
[9] The trans configuration allows for efficient packing in the solid state, leading to stronger
intermolecular forces (hydrogen bonding between carboxylic acid groups and van der Waals
forces) compared to the corresponding cis-isomer, which generally has a different melting
point. Impurities disrupt this crystal lattice, typically causing a depression and broadening of the
melting point range.[10]

Solubility Profile

The solubility of t-4-MCCA is dictated by the interplay between its polar carboxylic acid head
and its non-polar methylcyclohexyl tail. This dual nature aligns with the "like dissolves like"
principle.[11][12]

e Polar Solvents: It is soluble in polar organic solvents like methanol.[1] The polar carboxylic
acid group can form hydrogen bonds with protic solvents and engage in dipole-dipole
interactions with aprotic polar solvents.

» Non-Polar Solvents: Solubility in non-polar solvents like hexane is expected to be lower,
particularly at cooler temperatures. This property is often exploited for recrystallization.[12]

e Aqueous Solubility: The compound is practically insoluble in water.[13] However, it readily
dissolves in aqueous base solutions (e.g., NaOH, NaHCO:s) due to the deprotonation of the
carboxylic acid to form the highly water-soluble carboxylate salt. This reactivity is a
cornerstone for its extraction and purification.

The relationship between the molecule's structure and its solubility is visualized below.
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Structural Basis of t-4-MCCA Solubility
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Caption: Relationship between molecular structure and solubility.

Acidity and pKa

The pKa value of 4.89 indicates that t-4-MCCA is a weak acid, similar in strength to other
aliphatic carboxylic acids like acetic acid.[1][2] The pKa is the pH at which the acid is 50%
deprotonated. This value is fundamental in drug development for predicting the ionization state
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of a molecule at physiological pH, which in turn affects its absorption, distribution, metabolism,
and excretion (ADME) properties.

Experimental Protocols for Property Determination

The following protocols describe standard, self-validating methods for determining the key
physical properties of t-4-MCCA in a research setting.

Protocol: Melting Point Determination via Mel-Temp
Apparatus
This method provides an accurate determination of the melting range, a crucial indicator of

sample purity.

Causality: A slow heating rate (~2 °C/min) near the melting point is essential to allow the
system to remain in thermal equilibrium, ensuring the recorded temperature accurately reflects
the temperature of the sample. A sharp, narrow melting range indicates high purity.[14]

Methodology:

Sample Preparation: Place a small amount of dry t-4-MCCA onto a watch glass. Crush the
crystals into a fine powder using a spatula.

o Capillary Loading: Gently tap the open end of a capillary tube into the powder until a small
amount (2-3 mm) of the sample is packed into the closed end.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the Mel-Temp
apparatus.

o Rapid Determination (Optional): Set the heating rate to a high value (5-10 °C per minute) to
quickly find an approximate melting point.[14]

o Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate
melting point. Insert a new sample.

e Heating: Heat rapidly to about 15-20 °C below the expected melting point, then reduce the
heating rate to 1-2 °C per minute.
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e Observation: Record the temperature (T1) at which the first drop of liquid appears.

« Final Reading: Continue heating at the slow rate and record the temperature (T2) at which
the last crystal melts completely.

e Reporting: The melting point is reported as the range T1 - T2.

Protocol: Qualitative Solubility and Functional Group
Analysis

This workflow not only determines solubility but also chemically validates the presence of the
acidic carboxylic acid functional group.

Causality: The solubility of an organic compound in acidic or basic aqueous solutions is a result
of a chemical reaction that forms a water-soluble salt.[15][16] Solubility in 5% NaHCOs is
characteristic of a strong organic acid, like a carboxylic acid, which is acidic enough to be
deprotonated by the weak base.

Methodology:

e Solvent Series: Prepare test tubes containing ~1 mL of the following solvents: Water, 5%
NaOH (aqg), 5% NaHCOs (aq), 5% HCI (aq), and Methanol.

o Sample Addition: Add ~25 mg of t-4-MCCA to each test tube.
o Observation: Vigorously shake each tube and observe whether the solid dissolves.
« Interpretation of Expected Results:

Water: Insoluble.

o

[¢]

5% NaOH: Soluble (confirms acidic character).

[¢]

5% NaHCOs: Soluble, possibly with effervescence (COz) (confirms carboxylic acid).

5% HCI: Insoluble.

o

Methanol: Soluble.

o
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The logical flow of this experimental analysis is depicted in the following diagram.
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Caption: Experimental workflow for solubility testing.

Protocol: pKa Determination via Potentiometric Titration

This method yields a precise pKa value by monitoring pH changes during neutralization with a
strong base.

Causality: According to the Henderson-Hasselbalch equation, pH = pKa + log([A~]/[HA]). At the
half-equivalence point of a titration, exactly half of the acid ([HA]) has been converted to its
conjugate base ([A~]). At this point, [A~] = [HA], the log term becomes zero, and therefore, the
measured pH is equal to the pKa of the acid.[17][18]

Methodology:

o Sample Preparation: Accurately weigh a sample of t-4-MCCA and dissolve it in a suitable
volume of deionized water, potentially with a small amount of co-solvent like ethanol to
ensure initial dissolution.

o Apparatus Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter
and immerse the electrode in the solution.

o Titration: Fill a burette with a standardized solution of ~0.1 M NaOH.

o Data Collection: Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL). Record
the pH of the solution after each addition, allowing the reading to stabilize.

o Equivalence Point: Continue adding titrant and recording the pH until well past the
equivalence point (the region of most rapid pH change).

o Data Analysis:
o Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

o Determine the volume of NaOH required to reach the equivalence point (V_eq). This is the
midpoint of the steep vertical section of the curve.

o Calculate the half-equivalence point volume (V_eq/ 2).
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o Find the pH on the titration curve that corresponds to the V_eq / 2. This pH value is the
pKa of t-4-MCCA.[18][19]

Conclusion

The physical properties of trans-4-methylcyclohexanecarboxylic acid, from its well-defined
melting point to its predictable solubility and acidity, are a direct consequence of its molecular
structure. The data and protocols presented in this guide provide drug development
professionals and researchers with the necessary technical information for its confident and
effective use. Adherence to these robust experimental methodologies will ensure the accurate
characterization and quality control of this versatile chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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